Cas no 83634-04-2 (5-benzyl-2,3,5,6-tetrahydroimidazo[2,1-a]isoquinolin-5-ol)

• Product name: 5-benzyl-2,3,5,6-tetrahydroimidazo[2,1-a]isoquinolin-5-ol
• CAS No: 83634-04-2
• MF: C₁₈H₁₈N₂O
• MW: 278.348324298859
• CID: 1810667
• PubChem ID: 3068596

5-benzyl-2,3,5,6-tetrahydroimidazo[2,1-a]isoquinolin-5-ol Chemical and Physical Properties

Names and Identifiers

• 5-Benzyl-2,3,5,6-tetrahydroimidazo[2,1-a]isoquinolin-5-ol
• imidazo[2,1-a]isoquinolin-5-ol, 2,3,5,6-tetrahydro-5-(phenylmethyl)-
• 5-benzyl-3,6-dihydro-2H-imidazo[2,1-a]isoquinolin-5-ol
• 2,3,5,6-Tetrahydro-5-benzyl-imidazo(2,1-a)isoquinolin-5-ol
• DTXSID301003612
• Imidazo(2,1-a)isoquinolin-5-ol, 2,3,5,6-tetrahydro-5-benzyl-
• CHEMBL163053
• BRN 4483903
• 83634-04-2
• 5-benzyl-2,3,5,6-tetrahydroimidazo[2,1-a]isoquinolin-5-ol

• Inchi： InChI=1S/C18H18N2O/c21-18(12-14-6-2-1-3-7-14)13-15-8-4-5-9-16(15)17-19-10-11-20(17)18/h1-9,21H,10-13H2
• InChI Key： GARMCNUKLYBZIW-UHFFFAOYSA-N
• SMILES： C1CN2C(=N1)C3=CC=CC=C3CC2(CC4=CC=CC=C4)O

Computed Properties

• Exact Mass: 278.142
• Monoisotopic Mass: 278.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 460.2°C at 760 mmHg
• Flash Point: 232.1°C
• Refractive Index: 1.66